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In the competitive landscape of household insecticides, Reckitt's Mortein brand is a prominent
player, continually innovating to offer effective pest control solutions. This guide provides a
comparative analysis of Reckitt's recent pest control innovations, primarily focusing on their
pyrethroid-based products, against existing market alternatives from major competitors like SC
Johnson (Raid) and Godrej Consumer Products (Hit). The comparison is based on publicly
available data, academic research, and standardized testing protocols.

Data Presentation: Comparative Efficacy of Active
Ingredients

The majority of commercially available household insecticides, including those from ReckKitt,
SC Johnson, and Godrej, utilize synthetic pyrethroids as their primary active ingredients. These
compounds are synthetic versions of pyrethrins, which are naturally occurring insecticides
found in chrysanthemum flowers. The following tables summarize the active ingredients found
in representative products and collate efficacy data from various scientific studies.
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Table 1: Active Ingredients in Selected Pest Control Products

. Key Active ]
Brand Product Line ] Chemical Class
Ingredient(s)
] ] Imiprothrin, )
Reckitt Mortein PowerGard ] Pyrethroid
Cypermethrin
Transfluthrin, d-
_ Phenothrin (some )
Mortein NaturGard ) ) Pyrethroid
formulations include
natural pyrethrins)
Metofluthrin (in some
Mortein Smart+ vaporizer Pyrethroid
formulations)
Raid Ant & Roach Imiprothrin, )
SC Johnson ) ) Pyrethroid
Killer Cypermethrin
Raid Flying Insect d-Phenothrin, ]
) ] Pyrethroid
Killer Prallethrin
Godrej Hit Flying Insect Killer ~ Transfluthrin Pyrethroid
Lal Hit (for ) )
Cypermethrin Pyrethroid
cockroaches)

Table 2: Comparative Efficacy Data of Pyrethroid Insecticides from Scientific Studies
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Stud
Active Knockdown Mortality Rate J .
) Target Pest ] Reference (if
Ingredient Time (KDso) (%) .
available)
Variable (0.65 - Low to moderate
d-Allethrin Aedes aegypti 14.32 min for (0-78.33% for [1]
coils) coils)
Variable (0.8 - Variable
Transfluthrin Aedes aegypti 16.4 min for (susceptible to [2]
coils) resistant strains)

Variable (0.78 -

Variable

Metofluthrin Aedes aegypti 20.57 min for (susceptible to [2]
coils) resistant strains)
High (LCso of
) Musca »
Cypermethrin ) Not specified 183 ppm at 48h [3]
domestica ]
in one study)
High (LCso of
) Musca -~ 0.0759 ppm in
Deltamethrin ) Not specified [4]
domestica one study for

field strain)

Disclaimer: The efficacy data presented is from various scientific studies and may not directly

correspond to the performance of the latest commercial formulations under all conditions.

Knockdown times (KDso: time to knock down 50% of the test population) and mortality rates

can be influenced by factors such as insect strain, resistance levels, and environmental

conditions.

Experimental Protocols

To ensure the reliability and comparability of insecticide efficacy data, standardized testing

methodologies are crucial. The following are summaries of widely accepted protocols for key

experiments, based on guidelines from the World Health Organization (WHO) and

methodologies cited in research papers.
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Knockdown and Mortality Assessment for Aerosol
Insecticides

Objective: To determine the speed of action (knockdown) and killing efficacy (mortality) of an
aerosol insecticide against flying insects (e.g., mosquitoes, houseflies).

Methodology:

Test Chamber: A glass chamber of a specified volume (e.g., 1m3) is used.

o Test Insects: A known number (e.g., 25-50) of laboratory-reared, susceptible adult insects of
a specific species and age are released into the chamber.

« Insecticide Application: A standardized dose of the aerosol product is sprayed into the
chamber for a fixed duration.

e Observation: The number of knocked-down insects is recorded at regular intervals (e.g.,
every minute) for a specified period (e.g., 15-60 minutes) to determine the knockdown time
(KDso and KDgs).

» Mortality Assessment: After the observation period, the insects are transferred to a clean
holding container with access to a food source (e.g., a sugar solution). The number of dead
insects is counted after 24 hours to determine the mortality rate.

o Control Group: A control group is exposed to a placebo spray (without the active ingredient)
to account for natural mortality.

Efficacy Testing of Mosquito Coils and Liquid Vaporizers

Objective: To evaluate the protective efficacy of mosquito coils and liquid vaporizers in
preventing mosquito bites and causing knockdown and mortality.

Methodology:

e Test Environment: The test is conducted in a room of a standard size with controlled
ventilation.

¢ Test Subjects: Human volunteers or animal models are used to attract mosquitoes.
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e Product Placement: The mosquito coil is lit, or the liquid vaporizer is switched on and placed
at a specified distance from the test subject.

e Mosquito Release: A known number of laboratory-reared, host-seeking female mosquitoes

are released into the room.
o Data Collection:

o Landing/Biting Rate: The number of mosquitoes landing on or biting the test subject is
recorded over a set period.

o Knockdown and Mortality: The number of knocked-down and dead mosquitoes in the room
is counted at regular intervals and after a specified duration.

» Control: The experiment is repeated without the use of the repellent product to establish a
baseline biting rate and natural mortality.

Mandatory Visualization
Signaling Pathway of Pyrethroid Insecticides

The primary mode of action for pyrethroid insecticides involves the disruption of the insect's
nervous system. The diagram below illustrates this signaling pathway.
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Caption: Pyrethroid insecticides disrupt nerve function by keeping sodium channels open.
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Experimental Workflow for Aerosol Efficacy Testing

The following diagram outlines the typical workflow for testing the efficacy of an aerosol
insecticide.

Aerosol Efficacy Testing Workflow
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Caption: Standard workflow for evaluating aerosol insecticide performance.

Logical Relationship of Product Efficacy

The overall efficacy of a pest control product is a function of several key performance
indicators.

Knockdown Speed (KDso) Mortality Rate (%) Residual Activity Repellency Components of Insecticide Efficacy
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Caption: Key factors contributing to the overall efficacy of a pest control product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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